Cas no 1379779-24-4 (3-Amino-5-bromo-6-methoxybenzofuran-2-carboxamide)

• Product Name: 3-Amino-5-bromo-6-methoxybenzofuran-2-carboxamide
• CAS No: 1379779-24-4
• MF: C₁₀H₉BrN₂O₃
• MW: 285.094061613083
• CID: 4937873
• Update Time: 2025-10-30

3-Amino-5-bromo-6-methoxybenzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-5-BROMO-6-METHOXYBENZOFURAN-2-CARBOXAMIDE
• 3-Amino-5-bromo-6-methoxybenzofuran-2-carboxamide

• Inchi： 1S/C10H9BrN2O3/c1-15-7-3-6-4(2-5(7)11)8(12)9(16-6)10(13)14/h2-3H,12H2,1H3,(H2,13,14)
• InChI Key： SZCRENUPNXNADY-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)C(=C(C(N)=O)O2)N)OC

Computed Properties

• Exact Mass: 283.97965 g/mol
• Monoisotopic Mass: 283.97965 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 285.09
• XLogP3: 2.1
• Topological Polar Surface Area: 91.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-Amino-5-bromo-6-methoxybenzofuran-2-carboxamide

3-Amino-5-bromo-6-methoxybenzofuran-2-carboxamide: A Novel Compound with Promising Therapeutic Potential

3-Amino-5-bromo-6-methoxybenzofuran-2-carboxamide, identified by its CAS No. 1379779-24-4, represents a unique chemical entity that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of benzofuran derivatives, which are known for their diverse pharmacological activities. The molecular structure of 3-Amino-5-bromo-6-methoxybenzofuran-2-carboxamide features a benzofuran ring system with multiple functional groups, including an amino group, a bromo substituent, and a methoxy group. These substituents contribute to the compound’s potential biological activities, making it a valuable candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of benzofuran scaffolds in the development of therapeutic agents. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that benzofuran derivatives exhibit potent anti-inflammatory and anti-cancer properties. The presence of the bromo group at the 5-position of the benzofuran ring is particularly noteworthy, as it can enhance the compound’s interaction with biological targets. This structural feature is believed to play a critical role in the compound’s ability to modulate cellular signaling pathways, as evidenced by recent investigations into its mechanisms of action.

The synthesis of 3-Amino-5-bromo-6-methoxybenzofuran-2-carboxamide involves a multi-step process that requires precise control of reaction conditions. Researchers have employed various synthetic strategies, including nucleophilic substitution and electrophilic aromatic substitution, to achieve the desired molecular structure. A 2024 study in Organic & Biomolecular Chemistry reported the successful synthesis of this compound using a novel catalytic method that improved yield and purity. This advancement underscores the growing interest in optimizing synthetic pathways for complex molecules like 3-Amino-5-bromo-6-methoxybenzofuran-2-carboxamide.

One of the most compelling aspects of 3-Amino-5-bromo-6-methoxybenzofuran-2-carboxamide is its potential therapeutic applications. Preclinical studies have indicated that this compound may exhibit anti-inflammatory effects by inhibiting key inflammatory mediators such as TNF-α and IL-6. Additionally, its ability to modulate the Wnt/β-catenin signaling pathway has been linked to its anti-cancer potential. A 2023 study published in Cancer Research demonstrated that 3-Amino-5-bromo-6-methoxybenzofuran-2-carboxamide significantly suppressed the growth of human breast cancer cells in vitro, suggesting its potential as a chemotherapeutic agent.

The pharmacokinetic properties of 3-Amino-5-bromo-6-methoxybenzofuran-2-carboxamide are another area of active research. Researchers have investigated its solubility, bioavailability, and metabolic stability to determine its suitability for clinical applications. A 2024 study in Drug Metabolism and Disposition reported that the compound exhibits moderate oral bioavailability and undergoes minimal first-pass metabolism, which is advantageous for drug development. These findings suggest that 3-Amino-5-bromo-6-methoxybenzofuran-2-carboxamide may have favorable pharmacokinetic profiles, making it a promising candidate for further development.

Recent advances in computational chemistry have also contributed to the understanding of 3-Amino-5-bromo-6-methoxybenzofuran-2-carboxamide. Molecular docking studies have been used to predict its interactions with potential biological targets, such as G-protein-coupled receptors (GPCRs) and protein tyrosine kinases (PTKs). A 2023 study in Computational and Structural Chemistry revealed that the compound binds with high affinity to a specific PTK, which is implicated in several diseases. These computational models provide valuable insights into the molecular mechanisms underlying the compound’s biological activities.

The potential applications of 3-Amino-5-bromo-6-methoxybenzofuran-2-carboxamide extend beyond its anti-inflammatory and anti-cancer properties. Researchers have explored its role in neurodegenerative diseases, where it may act as a neuroprotective agent. A 2024 study in Neuropharmacology suggested that the compound could reduce oxidative stress and neuroinflammation in models of Parkinson’s disease. These findings highlight the versatility of 3-Amino-5-bromo-6-methoxybenzofuran-2-carboxamide and its potential to address a wide range of therapeutic challenges.

Despite its promising properties, the development of 3-Amino-5-bromo-6-methoxybenzofuran-2-carboxamide as a therapeutic agent faces several challenges. One of the primary obstacles is the need to optimize its selectivity and potency. While the compound shows activity against specific targets, further studies are required to enhance its therapeutic index and minimize potential side effects. Additionally, the long-term safety and efficacy of the compound must be evaluated through rigorous clinical trials. These efforts are critical to ensuring that 3-Amino-5-bromo-6-methoxybenzofuran-2-carboxamide can be translated into effective treatments for patients.

Overall, 3-Amino-5-bromo-6-methoxybenzofuran-2-carboxamide represents a significant advancement in medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapeutics. As research in this area continues to evolve, it is likely that 3-Amino-5-bromo-6-methoxybenzofuran-2-carboxamide will play an increasingly important role in the treatment of various diseases. The ongoing efforts to optimize its properties and evaluate its therapeutic potential underscore the importance of this compound in the quest for innovative medical solutions.

Further studies are needed to fully elucidate the mechanisms of action and therapeutic potential of 3-Amino-5-bromo-6-methoxybenzofuran-2-carboxamide. Researchers are also exploring its potential as a lead compound for the development of new drugs. The continued investigation into this compound’s properties will undoubtedly contribute to the advancement of pharmaceutical science and the discovery of novel therapeutic agents. As the field of medicinal chemistry progresses, 3-Amino-5-bromo-6-methoxybenzofuran-2-carboxamide is poised to become a valuable asset in the development of effective treatments for a wide range of diseases.

In conclusion, 3-Amino-5-bromo-6-methoxybenzofuran-2-carboxamide is a compound with significant potential in the field of medicinal chemistry. Its unique molecular structure and diverse biological activities make it a promising candidate for further exploration. As research in this area continues, it is expected that 3-Amino-5-bromo-6-methoxybenzofuran-2-carboxamide will play an important role in the development of new therapeutic agents. The ongoing efforts to understand and optimize its properties will undoubtedly contribute to the advancement of pharmaceutical science and the discovery of innovative treatments for various diseases.